Cas no 61607-79-2 (2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-)

• Product Name: 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
• CAS No: 61607-79-2
• Molecular Formula: C₁₂H₁₂N₂OS
• Molecular Weight: 232.30148
• CID: 473017
• PubChem ID: 12290480

2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro- Properties

Names and Identifiers

• 2H-Benzimidazol-2-one, 1-(3,6-dihydro-2H-thiopyran-4-yl)-1,3-dihydro-
• 3-(3,6-dihydro-2H-thiopyran-4-yl)-1H-benzimidazol-2-one
• DTXSID50484896
• 61607-79-2

• InChIKey： VBOIRBUBHJYAQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H12N2OS/c15-12-13-10-3-1-2-4-11(10)14(12)9-5-7-16-8-6-9/h1-5H,6-8H2,(H,13,15)
• SMILES： C1CSCC=C1N2C3=CC=CC=C3NC2=O

Computed Properties

• Exact Mass: 232.06716
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 232.06703418g/mol
• Heavy Atom Count: 16
• Complexity: 329
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• PSA: 32.34